Cas no 2044282-70-2 ((S)-1-(3-Aminopiperidin-1-yl)ethanone HCl)

• Product Name: (S)-1-(3-Aminopiperidin-1-yl)ethanone HCl
• CAS No: 2044282-70-2
• MF: C₇H₁₅ClN₂O
• MW: 178.659800767899
• CID: 5058773
• PubChem ID: 122689154
• Update Time: 2025-05-21

(S)-1-(3-Aminopiperidin-1-yl)ethanone HCl Chemical and Physical Properties

Names and Identifiers

• (S)-1-(3-Aminopiperidin-1-yl)ethanone hydrochloride
• (S)-1-(3-Aminopiperidin-1-yl)ethanone HCl
• PS-19106
• 1-[(3S)-3-amino-1-piperidyl]ethanone;hydrochloride
• 2044282-70-2
• 1-[(3S)-3-aminopiperidin-1-yl]ethan-1-one hydrochloride
• SCHEMBL18228285
• (S)-1-(3-Aminopiperidin-1-yl)ethanonehydrochloride
• AT35745
• (S)-1-(3-AMINOPIPERIDIN-1-YL)ETHAN-1-ONE HYDROCHLORIDE

• Inchi： 1S/C7H14N2O.ClH/c1-6(10)9-4-2-3-7(8)5-9;/h7H,2-5,8H2,1H3;1H/t7-;/m0./s1
• InChI Key： OMUFVZFNUFHIMN-FJXQXJEOSA-N
• SMILES： Cl.O=C(C)N1CCC[C@@H](C1)N

Computed Properties

• Exact Mass: 178.0872908g/mol
• Monoisotopic Mass: 178.0872908g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 136
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.3

Additional information on (S)-1-(3-Aminopiperidin-1-yl)ethanone HCl

Recent Advances in the Application of (S)-1-(3-Aminopiperidin-1-yl)ethanone HCl (CAS: 2044282-70-2) in Chemical Biology and Pharmaceutical Research

The compound (S)-1-(3-Aminopiperidin-1-yl)ethanone HCl (CAS: 2044282-70-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral piperidine derivative serves as a crucial intermediate in the synthesis of various bioactive molecules, particularly those targeting central nervous system (CNS) disorders and infectious diseases. Recent studies have highlighted its utility in the development of novel modulators for G-protein coupled receptors (GPCRs) and as a building block for protease inhibitors.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's effectiveness as a key precursor in the synthesis of selective dopamine D3 receptor antagonists. The research team utilized (S)-1-(3-Aminopiperidin-1-yl)ethanone HCl to develop a series of compounds showing improved blood-brain barrier permeability and reduced off-target effects compared to previous generations of antipsychotic drugs. The stereospecific nature of the compound was found to be critical for achieving the desired pharmacological profile.

In the realm of antiviral drug development, a recent patent application (WO2023051234) disclosed the use of this compound in the synthesis of novel SARS-CoV-2 main protease inhibitors. The 3-aminopiperidine moiety, when properly functionalized, demonstrated enhanced binding affinity to the viral protease active site while maintaining favorable pharmacokinetic properties. This application builds upon earlier work with similar compounds against other coronaviruses.

From a synthetic chemistry perspective, several innovative approaches to the large-scale production of (S)-1-(3-Aminopiperidin-1-yl)ethanone HCl have emerged. A 2024 publication in Organic Process Research & Development described an asymmetric hydrogenation protocol that achieves >99% enantiomeric excess with significantly reduced catalyst loading compared to traditional methods. This advancement addresses one of the major challenges in the commercial production of this chiral building block.

Pharmacokinetic studies conducted in 2023 revealed that derivatives containing the (S)-1-(3-Aminopiperidin-1-yl)ethanone scaffold exhibit improved metabolic stability compared to their racemic counterparts. This finding, published in Drug Metabolism and Disposition, has important implications for drug design, particularly for compounds requiring prolonged systemic exposure. The HCl salt form (CAS: 2044282-70-2) was specifically noted for its superior solubility profile in physiological conditions.

Emerging applications in radiopharmaceuticals have also been reported, with researchers at several major institutions developing 18F-labeled analogs for positron emission tomography (PET) imaging of neurological targets. The compound's ability to serve as a versatile platform for radiolabeling while maintaining target specificity makes it particularly valuable in this growing field of theranostics.

As research continues, the unique structural features of (S)-1-(3-Aminopiperidin-1-yl)ethanone HCl - including its constrained conformation, basic nitrogen center, and stereochemical purity - position it as a privileged scaffold in medicinal chemistry. Current clinical trials involving derivatives of this compound suggest its potential translation into therapies for schizophrenia, Parkinson's disease, and certain viral infections within the next 3-5 years.